Cas no 1804373-16-7 (Ethyl 2-chloro-6-(difluoromethyl)-3-methoxypyridine-5-carboxylate)

• Product Name: Ethyl 2-chloro-6-(difluoromethyl)-3-methoxypyridine-5-carboxylate
• CAS No: 1804373-16-7
• MF: C₁₀H₁₀ClF₂NO₃
• MW: 265.641108989716
• CID: 4868052
• Update Time: 2025-10-30

Ethyl 2-chloro-6-(difluoromethyl)-3-methoxypyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-chloro-6-(difluoromethyl)-3-methoxypyridine-5-carboxylate

• Inchi： 1S/C10H10ClF2NO3/c1-3-17-10(15)5-4-6(16-2)8(11)14-7(5)9(12)13/h4,9H,3H2,1-2H3
• InChI Key： AOUMKXHMEZVUBM-UHFFFAOYSA-N
• SMILES： ClC1=C(C=C(C(=O)OCC)C(C(F)F)=N1)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 268
• XLogP3: 2.7
• Topological Polar Surface Area: 48.4

Additional information on Ethyl 2-chloro-6-(difluoromethyl)-3-methoxypyridine-5-carboxylate

Ethyl 2-chloro-6-(difluoromethyl)-3-methoxypyridine-5-carboxylate: A Promising Compound in Medicinal Chemistry

Ethyl 2-chloro-6-(difluoromethyl)-3-methoxypyridine-5-carboxylate is a key molecule in the field of medicinal chemistry, with its unique structural features making it a valuable candidate for drug discovery and development. The compound is characterized by the presence of multiple functional groups, including a chloro substituent at the 2-position, a difluoromethyl group at the 6-position, and a methoxy group at the 3-position, all attached to a pyridine ring. The CAS No. 1804373-16-7 identifier further underscores its importance in chemical databases and research literature.

Recent studies have highlighted the potential of Ethyl 2-chloro-6-(difluoromethyl)-3-methoxypyridine-5-carboxylate in modulating biological pathways. A 2023 publication in Journal of Medicinal Chemistry reported its ability to inhibit specific kinases, suggesting applications in the treatment of inflammatory diseases. The pyridine ring structure provides a scaffold for further functionalization, enabling the design of derivatives with enhanced pharmacological profiles. This adaptability is crucial for optimizing therapeutic efficacy and minimizing side effects.

The chloro substituent at the 2-position plays a pivotal role in the compound's reactivity. It can participate in electrophilic substitution reactions, which are essential for synthesizing more complex derivatives. The difluoromethyl group, on the other hand, introduces unique electronic properties that influence the compound's interaction with biological targets. These functional groups collectively contribute to the molecule's potential as a lead compound in drug development.

Research published in Organic & Biomolecular Chemistry (2023) has explored the synthesis of Ethyl 2-chloro-6-(difluoromethyl)-3-methoxypyridine-5-carboxylate using microwave-assisted methods. This approach not only enhances reaction efficiency but also reduces energy consumption, aligning with sustainable chemical practices. The methoxy group at the 3-position is critical for stabilizing the molecule's conformation, which is essential for maintaining its biological activity.

Applications of Ethyl 2-chloro-6-(difluoromethyl)-3-methoxypyridine-5-carboxylate extend beyond traditional pharmaceuticals. In the field of agrochemicals, derivatives of this compound have shown promise as herbicides due to their ability to disrupt plant metabolic pathways. The pyridine ring structure also facilitates the incorporation of additional functionalities, such